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For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Violet 90, also known as C.I. Acid Violet 90, is an anionic dye belonging to the acid dye
category. In histological applications, it is utilized for staining nuclei and cytoplasm.[1] The
principle of staining with acid dyes is based on the electrostatic attraction between the
negatively charged dye molecules and positively charged tissue components, such as proteins,
in an acidic environment.[2] This protocol provides a detailed methodology for the use of Acid
Violet 90 in staining histological samples, which can be valuable for visualizing cellular
morphology in various research and drug development contexts.

Principle of Staining

Acid dyes are sodium salts of sulfonic acids. In an acidic solution, the sulfonic acid groups (-
SO3H) are ionized, rendering the dye molecule anionic (negatively charged). Concurrently, the
amino groups in tissue proteins become protonated (positively charged). The electrostatic
attraction between the anionic dye and the cationic tissue proteins results in the staining of
these structures. The intensity and selectivity of the staining can be modulated by factors such
as the pH of the staining solution, the concentration of the dye, and the use of differentiating
agents.
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The following tables summarize the recommended concentrations and incubation times for the
preparation of solutions and the staining protocol. These parameters may require optimization
depending on the specific tissue type and desired staining intensity.

Table 1: Solution Preparation

. Concentration/Volu
Solution Component Role
me

Acid Violet 90 Staining

] Acid Violet 90 Powder 0.1g-1.0g Staining Agent
Solution

] ] ) Acidifier to protonate
Glacial Acetic Acid 1.0 mL ) )

tissue proteins

Distilled Water 99.0 mL Solvent
0.5% Acetic Acid Differentiation
Solution Glacial Acetic Acid 0.5mL (removal of excess
(Differentiator) stain)
Distilled Water 99.5 mL Solvent

Table 2: Staining Protocol Parameters
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Step

Reagent

Incubation Time

Purpose

Deparaffinization and

Xylene, Graded

Removal of paraffin

) Standard and rehydration of
Rehydration Alcohols, Water )
tissue
o Acid Violet 90 Staining ) Staining of nuclei and
Staining ) 5 - 15 minutes
Solution cytoplasm

o o o Removal of excess

Rinsing Distilled Water Brief rinse

staining solution

Differentiation

0.5% Acetic Acid

30 - 60 seconds

Removal of

Solution background staining
Dehydration Graded Alcohols Standard Removal of water
) Preparation for
Clearing Xylene Standard ]
mounting
Permanent
Mounting Mounting Medium N/A preservation of the

stained slide

Experimental Protocols

This section provides a detailed, step-by-step protocol for staining formalin-fixed, paraffin-
embedded (FFPE) tissue sections with Acid Violet 90.

Materials and Reagents:

Distilled Water

Xylene

Glacial Acetic Acid

Acid Violet 90 (C.I. 6408-29-3)

Formalin-fixed, paraffin-embedded tissue sections on slides
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Ethanol (100%, 95%, 70%)

Mounting medium (e.g., DPX)

Coplin jars or a staining rack

Microscope
Solution Preparation:

e Acid Violet 90 Staining Solution (0.1% - 1.0% in 1% Acetic Acid):

[¢]

Weigh 0.1 g to 1.0 g of Acid Violet 90 powder.

[e]

Dissolve the powder in 99.0 mL of distilled water.

[e]

Add 1.0 mL of glacial acetic acid.

o

Mix thoroughly until the dye is completely dissolved. Filter the solution before use to
remove any undissolved particles.

e 0.5% Acetic Acid Solution:
o Add 0.5 mL of glacial acetic acid to 99.5 mL of distilled water.
o Mix well.

Staining Procedure:

o Deparaffinization and Rehydration:

[¢]

Immerse slides in two changes of xylene for 5 minutes each.

[¢]

Transfer slides through two changes of 100% ethanol for 3 minutes each.

[e]

Hydrate slides in 95% ethanol for 3 minutes.

o

Hydrate slides in 70% ethanol for 3 minutes.
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o Rinse gently in running tap water for 5 minutes.
o Finally, rinse in distilled water.
e Staining:

o Immerse the slides in the Acid Violet 90 staining solution for 5-15 minutes. The optimal
time will depend on the tissue and desired staining intensity.

e Rinsing:
o Briefly rinse the slides in a bath of distilled water to remove excess stain.
« Differentiation:

o Immerse the slides in 0.5% acetic acid solution for 30-60 seconds. This step is crucial for
removing background staining and enhancing contrast. Monitor the differentiation process
microscopically to avoid over-differentiation.

e Washing:
o Rinse the slides in running tap water for 5 minutes to stop the differentiation process.
e Dehydration:

o Dehydrate the slides through graded alcohols: 70% ethanol (1 minute), 95% ethanol (1
minute), and two changes of 100% ethanol (2 minutes each).

o Clearing:

o Clear the slides in two changes of xylene for 3 minutes each.
e Mounting:

o Apply a drop of mounting medium to the tissue section and coverslip.
Expected Results:

e Nuclei: Violet
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o Cytoplasm: Lighter violet or pinkish-violet

e Collagen and Muscle: May stain varying shades of violet

Mandatory Visualizations
Signaling Pathway Diagram (Conceptual)

While Acid Violet 90 staining is a direct chemical process, the following diagram illustrates the
conceptual pathway of electrostatic interaction which is the principle of this staining method.

Staining Solution (Acidic pH)

[Acid Violet 90 (Anionic)j

Flectrostatic
Attraction

Tissue Section
Y

[Tissue Proteins (Cationic)j

Binding
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Caption: Conceptual diagram of Acid Violet 90 staining mechanism.

Experimental Workflow Diagram

The following diagram outlines the key steps in the Acid Violet 90 staining protocol for
histological samples.
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Caption: Experimental workflow for Acid Violet 90 staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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